Cas no 2229403-53-4 (3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol
• CAS No: 2229403-53-4
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 6327126
• PubChem ID: 165882527
• Update Time: 2025-06-09

3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol
• 2229403-53-4
• 3-(aminomethyl)-3-[2-(trifluoromethyl)pyridin-3-yl]cyclobutan-1-ol
• EN300-1960621

• Inchi： 1S/C11H13F3N2O/c12-11(13,14)9-8(2-1-3-16-9)10(6-15)4-7(17)5-10/h1-3,7,17H,4-6,15H2
• InChI Key： FZLZIXBYZGUQDE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1(CN)CC(C1)O)(F)F

Computed Properties

• Exact Mass: 246.09799753g/mol
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol

Professional Introduction to Compound with CAS No. 2229403-53-4 and Product Name: 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol

The compound identified by the CAS number 2229403-53-4 and the product name 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both an aminomethyl group and a trifluoromethyl substituent on a pyridin-3-ylcyclobutan-1-ol core suggests a multifaceted chemical profile that may contribute to its biological activity.

Recent research in the realm of heterocyclic compounds has highlighted the importance of cyclobutane rings in enhancing the metabolic stability and bioavailability of drug candidates. The incorporation of a cyclobutane moiety into the molecular structure of this compound not only imparts rigidity but also facilitates optimal spatial orientation of functional groups, which is crucial for receptor binding. The pyridin-3-yl group, a well-known pharmacophore, further enriches the compound's potential by introducing hydrogen bonding capabilities and electronic properties that can modulate interactions with biological targets.

The aminomethyl substituent at the 3-position of the cyclobutane ring adds another layer of complexity to the molecule. This group is often employed in medicinal chemistry to introduce nucleophilic centers that can participate in further derivatization or form hydrogen bonds with polar residues in proteins. In contrast, the trifluoromethyl group at the 2-position of the pyridine ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. These structural features collectively contribute to the compound's pharmacokinetic profile, making it a promising candidate for further investigation.

Current studies in medicinal chemistry have demonstrated that molecules featuring both aminomethyl and trifluoromethyl groups exhibit a wide range of biological activities. For instance, similar scaffolds have been explored for their potential as kinase inhibitors, GPCR modulators, and anti-inflammatory agents. The unique combination of these functional groups in 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol suggests that it may exhibit properties such as receptor binding affinity, selectivity, and resistance to enzymatic degradation.

The cyclobutane ring itself is a key structural determinant that influences the compound's overall behavior. Its rigid structure helps to prevent conformational changes that could alter binding interactions with biological targets. Additionally, the presence of both electron-donating and electron-withdrawing groups on the pyridine ring allows for fine-tuning of electronic properties, which can be critical for achieving optimal pharmacological effects. This balance between steric hindrance and electronic modulation makes this compound an intriguing subject for further exploration.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying novel drug candidates with promising biological profiles. The structural features of 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol, as highlighted above, make it an ideal candidate for these approaches. By leveraging advanced computational techniques, researchers can predict potential interactions between this compound and various biological targets, thereby accelerating the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the aminomethyl group and electrophilic aromatic substitution to incorporate the trifluoromethyl moiety onto the pyridine ring. The cyclobutane ring is typically constructed via cyclization reactions or metal-catalyzed coupling processes. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

Once synthesized, rigorous characterization is essential to confirm the identity and purity of 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure. Additionally, analytical methods like high-performance liquid chromatography (HPLC) are employed to assess purity levels required for subsequent biological testing.

The biological evaluation of this compound is currently underway in several research laboratories. Initial studies focus on assessing its interaction with target proteins using biochemical assays and cell-based models. The goal is to determine whether it exhibits inhibitory or modulatory effects on relevant pathways involved in diseases such as cancer, inflammation, or neurological disorders. Preliminary results are promising, suggesting that this compound may possess therapeutic potential.

One particularly exciting aspect of this research is the exploration of derivatives derived from 3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylcyclobutan-1-ol. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its pharmacological properties to improve efficacy or reduce toxicity. Such derivatives may offer new leads for drug development programs targeting unmet medical needs.

The integration of synthetic chemistry with computational biology has revolutionized how new drugs are discovered and developed. This compound serves as a prime example of how structural innovation can lead to novel therapeutics with tailored properties for specific applications. As research progresses, it is anticipated that additional compounds based on similar scaffolds will emerge as viable candidates for clinical translation.

In conclusion,3-(aminomethyl)-3-2-(trifluoromethyl)pyridin-3-ylicyclobutanecarboxylic acid, identified by CAS No. 2229403_53_4, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities